Cas no 2287288-26-8 (3-Cyclopentylbicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine
• CAS No: 2287288-26-8
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5899721
• PubChem ID: 137944767
• Update Time: 2025-06-08

3-Cyclopentylbicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentylbicyclo[1.1.1]pentan-1-amine
• EN300-6761889
• EN300-37378142
• 2287288-26-8
• 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C10H17N/c11-10-5-9(6-10,7-10)8-3-1-2-4-8/h8H,1-7,11H2
• InChI Key： FABVPGPVHMSIEL-UHFFFAOYSA-N
• SMILES： NC12CC(C3CCCC3)(C1)C2

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine

Professional Introduction to 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine (CAS No: 2287288-26-8)

3-Cyclopentylbicyclo[1.1.1]pentan-1-amine is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2287288-26-8, belongs to a class of molecules known for their complex three-dimensional frameworks, which are often associated with diverse pharmacological properties. The presence of both cyclopentyl and bicyclo[1.1.1]pentane moieties in its molecular structure imparts a high degree of steric complexity, making it a promising candidate for further investigation in drug discovery and development.

The structural motif of 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine is particularly noteworthy as it combines the rigidity of the bicyclo[1.1.1]pentane scaffold with the flexibility offered by the cyclopentyl group. This combination is not only chemically interesting but also biologically relevant, as such structural features are often found in natural products and bioactive molecules. The compound's ability to adopt multiple conformations while maintaining its core structural integrity suggests that it may interact with biological targets in a manner that is both specific and potent.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as starting points for drug design. The bicyclo[1.1.1]pentane system, in particular, has been explored for its potential to mimic natural products and to provide unique binding interactions with biological targets. The incorporation of a cyclopentyl group into this framework further enhances its potential by introducing additional functional sites that can be modified to optimize pharmacological properties.

One of the most compelling aspects of 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine is its potential as a building block for more complex molecules. The amine functionality at the 1-position provides a handle for further chemical modification, allowing researchers to explore a wide range of derivatives with tailored biological activities. This versatility makes it an attractive candidate for medicinal chemists who are seeking to develop new therapeutic agents.

The synthesis of 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine presents both challenges and opportunities due to its complex stereochemistry. The synthesis must carefully control the formation of the bicyclo[1.1.1]pentane core while ensuring the proper positioning of the cyclopentyl group and the amine functionality. Advances in synthetic methodology have made it increasingly feasible to construct such complex molecules, and recent reports have demonstrated innovative approaches to achieving this goal.

Recent studies have begun to explore the biological activity of 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine and its derivatives. Initial pharmacological screening has revealed promising results, suggesting that this compound may have utility in treating various diseases or conditions. For instance, some preliminary data indicate that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes or receptors that are implicated in human health and disease.

The potential applications of 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for use in biologically active materials, such as probes or tools for studying protein-protein interactions or other cellular processes. Additionally, its ability to form stable complexes with other molecules could make it useful in developing novel materials with applications in nanotechnology or drug delivery systems.

The future direction of research on 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine is likely to focus on expanding its chemical diversity and exploring its biological potential in greater detail. By synthesizing and characterizing a wide range of derivatives, researchers can gain deeper insights into how structural modifications influence biological activity. This information will be crucial for developing new therapeutic agents that are both effective and well-tolerated by patients.

In conclusion, 3-Cyclopentylbicyclo[1.1.1]pentan-1-amine (CAS No: 2287288-26-8) represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, combined with its versatility as a building block for more complex molecules, make it an exciting area for further investigation.